N-(2-benzoyl-4-bromophenyl)-3-methoxynaphthalene-2-carboxamide

Specification

• CAS No.: 313262-27-0
• Molecular Formula: C25H18BrNO3
• Molecular Weight: 460.327
• IUPAC Name: N-(2-benzoyl-4-bromophenyl)-3-methoxynaphthalene-2-carboxamide
• Standard InChI: InChI=1S/C25H18BrNO3/c1-30-23-14-18-10-6-5-9-17(18)13-21(23)25(29)27-22-12-11-19(26)15-20(22)24(28)16-7-3-2-4-8-16/h2-15H,1H3,(H,27,29)
• Standard InChI Key: DLDDRYUDUSLBKY-UHFFFAOYSA-N
• SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NC3=C(C=C(C=C3)Br)C(=O)C4=CC=CC=C4

Introduction

Synthesis of Related Compounds

The synthesis of compounds with similar structures often involves reactions like the Friedel-Crafts acylation, Suzuki-Miyaura cross-coupling, and amidation reactions. For instance, the synthesis of N-(4-bromophenyl)furan-2-carboxamide involves the reaction of furan-2-carbonyl chloride with 4-bromoaniline in the presence of triethylamine. Similarly, compounds with benzoyl and bromophenyl groups can be synthesized using benzoyl chlorides and aryl amines.

Structural Analysis

Structural analysis of organic compounds often involves techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. For compounds with aromatic rings, such as naphthalene and benzene, the spatial arrangement and interactions between these rings are crucial for understanding their properties. For example, the crystal structure of (2,7-diethoxynaphthalene-1,8-diyl)bis[(4-bromophenyl)methanone] shows non-coplanar aromatic rings with significant non-classical hydrogen bonding.

Potential Biological Activities

Compounds with diverse functional groups, such as benzoyl and bromophenyl groups, may exhibit various biological activities. For instance, N-(2-Benzoyl-4-chlorophenyl)-4-chlorobenzenesulfonamide has been studied for its potential as a CCR2 and CCR9 receptor inhibitor. Similarly, compounds with naphthalene and methoxy groups might show antimicrobial or anticancer activities, although specific data for N-(2-Benzoyl-4-bromophenyl)-3-methoxynaphthalene-2-carboxamide is not available.

Data Tables

Given the lack of specific data on N-(2-Benzoyl-4-bromophenyl)-3-methoxynaphthalene-2-carboxamide, the following table provides a general overview of related compounds:

Compound	Molecular Formula	Potential Biological Activity
N-(2-Benzoyl-4-chlorophenyl)-4-chlorobenzenesulfonamide	C19H13Cl2NO3S	CCR2 and CCR9 receptor inhibitor
N-(4-Bromophenyl)furan-2-carboxamide	C11H8BrNO2	Antimicrobial activity
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Complex formula	Potential 5-LOX inhibitor